Cas no 1261837-70-0 (5-Chloro-4-(2,3-difluorophenyl)-2-hydroxypyridine)

• Product name: 5-Chloro-4-(2,3-difluorophenyl)-2-hydroxypyridine
• CAS No: 1261837-70-0
• MF: C₁₁H₆ClF₂NO
• MW: 241.621248722076
• CID: 4920964

5-Chloro-4-(2,3-difluorophenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(2,3-difluorophenyl)-2-hydroxypyridine

• Inchi： 1S/C11H6ClF2NO/c12-8-5-15-10(16)4-7(8)6-2-1-3-9(13)11(6)14/h1-5H,(H,15,16)
• InChI Key： QPHITEASTRKQRN-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C=C1C1C=CC=C(C=1F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 367
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1

Additional information on 5-Chloro-4-(2,3-difluorophenyl)-2-hydroxypyridine

Comprehensive Overview of 5-Chloro-4-(2,3-difluorophenyl)-2-hydroxypyridine (CAS No. 1261837-70-0)

5-Chloro-4-(2,3-difluorophenyl)-2-hydroxypyridine (CAS No. 1261837-70-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of hydroxypyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of chloro and difluorophenyl substituents enhances its reactivity and potential as a building block for more complex molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their role in the development of novel therapeutics and agrochemicals. Researchers are particularly interested in 5-Chloro-4-(2,3-difluorophenyl)-2-hydroxypyridine due to its potential as a kinase inhibitor scaffold, a topic frequently searched in academic and industrial databases. The compound's ability to modulate biological pathways makes it a promising candidate for targeting diseases such as cancer and inflammatory disorders.

The synthesis of 5-Chloro-4-(2,3-difluorophenyl)-2-hydroxypyridine involves multi-step organic reactions, including halogenation and cross-coupling methodologies. Its CAS No. 1261837-70-0 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. The compound's hydroxypyridine core is a key feature, contributing to its solubility and binding affinity in biological systems.

From an environmental perspective, the use of fluorinated compounds like 5-Chloro-4-(2,3-difluorophenyl)-2-hydroxypyridine aligns with the growing trend toward sustainable chemistry. Researchers are exploring greener synthetic routes to minimize waste and energy consumption, a topic highly relevant to modern green chemistry initiatives. This compound's stability and low toxicity profile further enhance its appeal for industrial applications.

In the context of drug discovery, 5-Chloro-4-(2,3-difluorophenyl)-2-hydroxypyridine is often discussed in forums and publications focusing on small molecule therapeutics. Its structural motifs are analogous to those found in FDA-approved drugs, making it a valuable tool for medicinal chemists. The compound's chloro and difluorophenyl groups are particularly noteworthy for their role in enhancing pharmacokinetic properties.

Another area of interest is the compound's potential in agrochemical research. Fluorinated pyridines are increasingly used in the development of next-generation pesticides and herbicides due to their efficacy and selectivity. 5-Chloro-4-(2,3-difluorophenyl)-2-hydroxypyridine could play a pivotal role in addressing global challenges such as pest resistance and crop yield optimization.

In summary, 5-Chloro-4-(2,3-difluorophenyl)-2-hydroxypyridine (CAS No. 1261837-70-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a subject of ongoing research, particularly in the fields of kinase inhibition and sustainable chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical solutions.